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Compound of Interest

Compound Name: IS-159

Cat. No.: B1672191 Get Quote

To provide essential safety and logistical information for the proper disposal of "IS-159," it is

crucial to first accurately identify the substance. The identifier "IS-159" is not a standard

chemical name and has been found to be associated with several different products, each with

unique chemical compositions and disposal requirements.

Initial research has linked "IS-159" to a variety of materials, including:

Industrial and Commercial Products:

FORMULA 159: An oxygen scavenger containing sodium bisulfite and potassium sulfite.

AQUASEAL™ “A” Component (SDS-159): A polyurea coating component.

Sikafloor®-159 Part B: A component of an epoxy resin-based flooring system.

159 BOILER COMPOUND: A treatment for boilers.

Pharmaceutical and Biochemical Substances:

Meloxicam 15 mg (CIPLA 159): A nonsteroidal anti-inflammatory drug (NSAID).

ALC-0159: A PEGylated lipid used as an excipient in some mRNA vaccines.

The proper disposal procedures for these substances differ significantly. For example, the

disposal of an oxygen scavenger will have different safety protocols and environmental
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considerations than that of a pharmaceutical product or an epoxy resin component.

To ensure the safety of researchers, scientists, and drug development professionals, and to

provide accurate, procedural, and step-by-step guidance, please specify which "IS-159"

product or chemical you are working with.

Once the specific substance is identified, detailed information regarding the following can be

provided:

Hazard Identification and Personal Protective Equipment (PPE): A summary of the key

hazards and the necessary PPE for safe handling during disposal.

Step-by-Step Disposal Protocol: A clear, sequential guide for the safe disposal of the

substance, including any necessary neutralization or deactivation steps.

Waste Segregation and Labeling: Instructions on how to properly segregate and label the

waste container.

Regulatory Compliance: Information on relevant federal, state, and local regulations

governing the disposal of the specific hazardous waste.

A logical workflow for the safe disposal process will be provided in the form of a diagram to

visually represent the necessary steps and decision points. Any quantitative data, such as

concentration limits for disposal, will be summarized in a structured table for clarity.

Awaiting your clarification to provide the precise and responsible disposal procedures for your

specific "IS-159" material.

To cite this document: BenchChem. [Clarification Required for Proper Disposal of IS-159].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672191#is-159-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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